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Introduction to Parallel Artificial Liquid Membrane
Extraction (PALME)

Parallel Artificial Liquid Membrane Extraction (PALME) is a high-throughput sample preparation
technique that utilizes a 96-well plate format to perform liquid-liquid-liquid microextraction. This
method offers a significant advancement over traditional liquid-liquid extraction and solid-phase
extraction by miniaturizing the extraction process, drastically reducing the consumption of
organic solvents, and enabling the simultaneous processing of up to 96 samples.[1][2][3]
PALME is particularly well-suited for the extraction of analytes from complex biological matrices
such as plasma, blood, and oral fluid, as well as for applications in environmental and food
analysis.[4]

The core principle of PALME involves the extraction of analytes from a sample solution (donor
phase) through a thin layer of an organic solvent immobilized in a porous membrane (the
artificial liquid membrane) and into an acceptor solution. The process is typically driven by a pH
gradient, which facilitates the selective transfer and concentration of acidic or basic analytes.[2]

Key Advantages of PALME:

o High-Throughput: The 96-well plate format allows for the simultaneous extraction of a large
number of samples, significantly increasing sample throughput.[1][2]
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e Miniaturization and Green Chemistry: PALME requires only microliter volumes of organic
solvent per sample, making it an environmentally friendly technique.[1]

» Excellent Sample Clean-up: The artificial liquid membrane acts as a selective barrier,
effectively removing proteins, phospholipids, and other matrix components, resulting in clean
extracts.

o High Enrichment Factors: The technique can achieve significant analyte pre-concentration.

o Automation Compatibility: The 96-well plate format is readily adaptable to automated liquid
handling systems, further enhancing throughput and reproducibility.

Experimental Protocols

This section provides detailed protocols for the application of PALME in various fields. While
PALME is well-established for drug analysis, its application in environmental and food analysis
IS an emerging area. The protocols for pesticide and environmental pollutant analysis are
based on established liquid-phase microextraction principles and adapted for the PALME
workflow.

Protocol 1: Extraction of Basic Drugs from Human
Plasma

This protocol is designed for the extraction of basic drug compounds from human plasma
samples prior to LC-MS analysis.

Materials:

96-well donor plate (polypropylene, 0.5 mL or greater well volume)

96-well acceptor plate with a filter membrane (e.g., polyvinylidene fluoride - PVDF)

96-well plate lid

Multichannel pipette or automated liquid handler

Plate shaker
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Organic solvent for the artificial liquid membrane (e.g., dihexyl ether, dodecyl acetate with
1% trioctylamine)

Donor phase pH adjustment solution (e.g., 40 mM NaOH)

Acceptor solution (e.g., 20 mM formic acid)

Human plasma samples

Procedure:

Sample Preparation: Pipette 125 pL of human plasma into each well of the 96-well donor
plate.

pH Adjustment of Donor Phase: Add 125 pL of 40 mM NaOH to each well containing the
plasma sample. This raises the pH of the sample, ensuring the basic analytes are in their
neutral, extractable form.[2] The total sample volume should be between 200 puL and 250 pL
to ensure proper contact with the liquid membrane.[2]

Artificial Liquid Membrane Preparation: Pipette 3-5 L of the organic solvent directly onto the
center of each filter in the 96-well acceptor plate. The solvent will spontaneously impregnate
the porous membrane, forming the artificial liquid membrane.[2]

Acceptor Solution Addition: Pipette 50 puL of 20 mM formic acid into each well of the acceptor
plate. This acidic solution will trap the basic analytes as they diffuse across the membrane by
converting them into their ionized, non-extractable form.

Extraction: Clamp the donor and acceptor plates together to form a "sandwich” and place
them on a plate shaker. Agitate the assembly at 800-1200 rpm for 30-60 minutes.

Sample Collection: After extraction, carefully separate the plates. The acceptor solutions
containing the extracted analytes are now ready for direct injection into an LC-MS system.

Protocol 2: Extraction of Acidic Drugs from Human
Plasma

This protocol is adapted for the extraction of acidic drug compounds from human plasma.
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Materials:

Same as Protocol 1.

Organic solvent for the artificial liquid membrane (e.qg., dihexyl ether).

Donor phase pH adjustment solution (e.g., 250 mM HCI).

Acceptor solution (e.g., 25 mM ammonia solution).
Procedure:

o Sample Preparation: Dilute plasma samples 1:1 (v/v) with 250 mM HCI in the wells of the
donor plate.[4] This lowers the pH to ensure acidic analytes are in their neutral form.

« Atrtificial Liqguid Membrane Preparation: Pipette 2 uL of dihexyl ether onto each filter of the
acceptor plate.[4]

o Acceptor Solution Addition: Pipette 50 pyL of 25 mM ammonia solution into each well of the
acceptor plate.[4] This basic solution will trap the acidic analytes.

o Extraction: Clamp the plates together and agitate at 800-1200 rpm for 60 minutes.

o Sample Collection: Separate the plates and collect the acceptor solutions for LC-MS
analysis.

Protocol 3: Multi-Residue Pesticide Analysis in Fruits
(Adapted Protocol)

This protocol is an adaptation of liquid-phase microextraction principles for the analysis of
pesticide residues in fruit samples using PALME.

Materials:
e Same as Protocol 1.

e Homogenizer or blender.
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Centrifuge.

Organic solvent for the artificial liquid membrane (e.g., a mixture of dodecanol and
hexadecane).

Donor phase pH adjustment solution (e.g., phosphate buffer, pH 7).

Acceptor solution (e.g., acetonitrile or a suitable aqueous solution for LC-MS).
Fruit samples.

Procedure:

Sample Preparation: Homogenize a representative portion of the fruit sample. Weigh 5 g of
the homogenate into a centrifuge tube and add 10 mL of acetonitrile. Vortex vigorously for 1
minute and then centrifuge at 4000 rpm for 5 minutes.

Donor Phase Preparation: Transfer an aliquot of the supernatant from the previous step into
the wells of the donor plate. Adjust the pH to approximately 7 using a phosphate buffer.

Artificial Liquid Membrane Preparation: Prepare the artificial liquid membrane in the acceptor
plate as described in Protocol 1, using a suitable organic solvent mixture.

Acceptor Solution Addition: Add the acceptor solution to the acceptor plate wells. The choice
of acceptor solution will depend on the target pesticides and the analytical method.

Extraction: Assemble the PALME device and perform the extraction with agitation for 60-120
minutes.

Sample Collection: Collect the acceptor solutions for analysis by GC-MS or LC-MS/MS.

Protocol 4: Analysis of Emerging Pollutants in Water
Samples (Adapted Protocol)

This protocol outlines a potential PALME procedure for the extraction of emerging
environmental pollutants from water samples.

Materials:
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e Same as Protocol 1.

» Organic solvent for the artificial liquid membrane (selected based on the polarity of the target
pollutants).

e Donor phase pH adjustment solution (e.g., HCI or NaOH to adjust the sample to the optimal
pH for extraction).

o Acceptor solution (selected to trap the target analytes).
o Water samples.
Procedure:

o Sample Preparation: Collect water samples and filter them if necessary to remove particulate
matter.

e Donor Phase Preparation: Pipette the water sample into the donor plate. Adjust the pH of the
sample based on the acidic or basic properties of the target pollutants to ensure they are in
their neutral form.

« Atrtificial Liquid Membrane and Acceptor Solution Preparation: Prepare the acceptor plate
with the appropriate organic solvent and acceptor solution, following the principles outlined in
Protocols 1 and 2.

o Extraction: Perform the extraction with agitation for a duration optimized for the specific
pollutants of interest.

o Sample Collection: Collect the acceptor solutions for subsequent analysis by a suitable
analytical technique such as LC-MS/MS or GC-MS.

Data Presentation

The following tables summarize typical quantitative data obtained from PALME applications.

Table 1: Quantitative Data for the Extraction of Basic Drugs from Human Plasma[1]
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Organic Extraction Recovery LOQ
Analyte . . RSD (%)

Solvent Time (min) (%) (ng/mL)
Pethidine Dihexyl ether 30 34 <12 0.01
Nortriptyline Dihexyl ether 30 74 <12 0.02
Methadone Dihexyl ether 30 65 <12 0.35
Haloperidol Dihexyl ether 30 58 <12 0.05

Table 2: Quantitative Data for the Extraction of Acidic Drugs from Dried Blood Spots[4]

Extraction Time

Analyte Organic Solvent . Recovery (%)
(min)

Ketoprofen Dihexyl ether 60 63

Fenoprofen Dihexyl ether 60 75

Flurbiprofen Dihexyl ether 60 85

Ibuprofen Dihexyl ether 60 80

Table 3: Representative Quantitative Data for Multi-Residue Pesticide Analysis in Palm Kernel
(using a modified QUEChERS method, adaptable for PALME principles)[5]

Fortification
Analyte Recovery (%) RSD (%) LOQ (mg/kg)
Level (mg/kg)

Tetraconazole 0.1 95 <10 0.31-0.7
Penconazole 0.1 98 <10 0.31-0.7
Hexaconazole 0.1 92 <10 0.31-0.7
Propiconazole 0.1 102 <10 0.31-0.7
Epoxiconazole 0.1 88 <10 0.31-0.7
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Mandatory Visualization
PALME General Workflow
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: l
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4. Add Acceptor Solution

Extraction

5. Assemble Donor and
Acceptor Plates

6. Agitate on Plate Shaker
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7. Collect Acceptor Solution

:

8. Analyze by LC-MS or GC-MS
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Caption: General workflow for Parallel Artificial Liquid Membrane Extraction (PALME).

Decision-Making Workflow for PALME Method
Development
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Caption: Decision-making workflow for developing a PALME method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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